Cas no 1513980-24-9 (1-(oxan-4-yl)methylcyclopropan-1-amine)

• Product Name: 1-(oxan-4-yl)methylcyclopropan-1-amine
• CAS No: 1513980-24-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5765680
• PubChem ID: 66026872
• Update Time: 2023-12-26

1-(oxan-4-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-((Tetrahydro-2h-pyran-4-yl)methyl)cyclopropan-1-amine
• 1-[(oxan-4-yl)methyl]cyclopropan-1-amine
• AKOS015369262
• CS-0306934
• 1513980-24-9
• EN300-1854947
• Cyclopropanamine, 1-[(tetrahydro-2H-pyran-4-yl)methyl]-
• 1-(oxan-4-yl)methylcyclopropan-1-amine

• Inchi： 1S/C9H17NO/c10-9(3-4-9)7-8-1-5-11-6-2-8/h8H,1-7,10H2
• InChI Key： FGZFNQLYYXQMSU-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CC1(CC1)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 230.3±13.0 °C(Predicted)
• pka: 8.80±0.20(Predicted)